Cas no 1856095-10-7 (1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid)

• Product Name: 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid
• CAS No: 1856095-10-7
• MF: C₁₁H₈FN₃O₄
• MW: 265.197325706482
• CID: 5211403
• Update Time: 2025-09-24

1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid
• 1H-Pyrazole-4-carboxylic acid, 1-[(4-fluorophenyl)methyl]-3-nitro-

• Inchi： 1S/C11H8FN3O4/c12-8-3-1-7(2-4-8)5-14-6-9(11(16)17)10(13-14)15(18)19/h1-4,6H,5H2,(H,16,17)
• InChI Key： SBWWJTSMKNLIPB-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=C(F)C=C2)C=C(C(O)=O)C([N+]([O-])=O)=N1

Additional information on 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid

Comprehensive Overview of 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid (CAS No. 1856095-10-7)

1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid (CAS No. 1856095-10-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the pyrazole carboxylic acid family, a class known for its versatile applications in drug discovery and material science. The presence of both fluorobenzyl and nitro groups in its structure enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

Researchers are increasingly exploring the potential of 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid due to its unique structural features. The fluorine substitution on the benzyl group is particularly noteworthy, as fluorine atoms are known to improve the bioavailability and metabolic stability of pharmaceutical compounds. This has led to a surge in studies focusing on fluorinated pyrazole derivatives, with many scientists investigating their role in developing new anti-inflammatory and antimicrobial agents.

In the context of current trends, the demand for nitro-substituted heterocycles like 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid has risen alongside advancements in green chemistry. Researchers are now prioritizing eco-friendly synthesis methods, such as catalytic hydrogenation and microwave-assisted reactions, to produce such compounds with minimal environmental impact. This aligns with the growing emphasis on sustainable chemical processes in both academia and industry.

The compound's carboxylic acid functionality further expands its utility, enabling it to serve as a building block for more complex molecules. For instance, it can undergo esterification or amide coupling reactions, which are pivotal in designing bioactive molecules. Recent publications have highlighted its potential in creating enzyme inhibitors, particularly those targeting kinases and proteases, which are critical in treating diseases like cancer and diabetes.

From an analytical perspective, 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid is often characterized using techniques such as NMR spectroscopy, mass spectrometry, and HPLC. These methods ensure high purity and accurate identification, which are essential for its application in precision medicine. The compound's chromatographic behavior has also been studied extensively, providing insights into its stability under various conditions.

As the scientific community continues to explore fluorinated heterocycles, 1-(4-fluorobenzyl)-3-nitro-1H-pyrazole-4-carboxylic acid stands out as a promising candidate for future innovations. Its compatibility with high-throughput screening platforms further enhances its appeal in drug discovery pipelines. With ongoing research into its structure-activity relationships, this compound is poised to play a pivotal role in the development of next-generation therapeutics.